Cas no 1704080-64-7 ((5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic acid)

• Product Name: (5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic acid
• CAS No: 1704080-64-7
• MF: C₁₀H₁₄BNO₅S
• MW: 271.097861766815
• MDL: MFCD28400412
• CID: 4611810
• Update Time: 2025-06-08

(5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic acid
• [5-(cyclopropylsulfamoyl)-2-methoxyphenyl]boronic acid
• AM88117
• SY285206
• I12475
• 5-(N-Cyclopropylsulfamoyl)-2-methoxyphenylboronic Acid
• 5-(N-cyclopropylsulfamoyl)-2-methoxyphenylboronicacid

• MDL： MFCD28400412
• Inchi： 1S/C10H14BNO5S/c1-17-10-5-4-8(6-9(10)11(13)14)18(15,16)12-7-2-3-7/h4-7,12-14H,2-3H2,1H3
• InChI Key： ULCCIKNCYFZGNV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(B(O)O)C=1)OC)(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 378
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic acid

Introduction to (5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic Acid (CAS No. 1704080-64-7)

(5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic acid, with the CAS number 1704080-64-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of boronic acids, which are well-known for their utility in various biological and chemical applications, particularly in the synthesis of pharmaceuticals and agrochemicals.

The structure of this compound features a phenyl ring substituted with a methoxy group at the 2-position and an N-cyclopropylsulfamoyl group at the 5-position. The presence of the boronic acid functional group makes it a valuable intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which are widely used in the construction of complex molecular structures.

Boronic acids are renowned for their ability to form stable complexes with diols, a property that has been exploited in various applications, including the development of chiral catalysts and ligands. The specific arrangement of functional groups in (5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic acid makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives with enhanced biological activity. The N-cyclopropylsulfamoyl moiety in this compound introduces a unique electronic and steric environment that can influence its reactivity and interaction with biological targets. This has led to its investigation as a potential scaffold for the development of new therapeutic agents.

One of the most compelling aspects of (5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic acid is its potential application in the synthesis of targeted therapeutics. Boronic acids have been successfully incorporated into drugs that exhibit high selectivity and efficacy, making them attractive for treating a variety of diseases. For instance, research has shown that boronic acid-containing compounds can interact with specific enzymes or receptors, modulating biological pathways that are relevant to conditions such as cancer, inflammation, and metabolic disorders.

The methoxy group at the 2-position of the phenyl ring in this compound contributes to its stability and solubility characteristics, which are crucial factors in pharmaceutical formulations. Additionally, the N-cyclopropylsulfamoyl group provides a site for further functionalization, allowing chemists to tailor the properties of the compound for specific applications.

Recent studies have highlighted the importance of boronic acids in developing next-generation biomaterials. These materials often require precise control over molecular architecture to achieve desired functionalities. The versatility of (5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic acid makes it a valuable building block for such materials, offering opportunities for innovation in areas such as drug delivery systems and smart materials.

The synthesis of (5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protective group strategies, are often employed to achieve the desired product.

In conclusion, (5-(N-cyclopropylsulfamoyl)-2-methoxyphenyl)boronic acid (CAS No. 1704080-64-7) represents a significant advancement in the field of chemical synthesis and pharmaceutical development. Its unique structural features and versatile reactivity make it a promising candidate for further research and application in various scientific domains. As our understanding of its properties continues to grow, we can anticipate even more innovative uses emerging from this fascinating compound.